C.I.Acid Blue 66

• CAS No.: 12731-52-1
• Molecular Formula: C8H14O3
• Synonyms: C.I.Acid Blue 66

Description

C.I. Acid Blue 66 is an acid dye primarily used in textile and leather industries for coloring protein-based fibers such as wool, silk, and nylon. Acid dyes are characterized by their water solubility, achieved through sulfonic acid groups, which facilitate binding to positively charged substrates under acidic conditions. These dyes typically exhibit strong colorfastness, stability in acidic environments, and compatibility with anionic surfactants .

Comparison with Similar Compounds

Structural and Functional Similarities

Acid blue dyes share structural motifs such as azo (-N=N-) or anthraquinone chromophores. Below is a comparison with key analogs:

Table 1: Comparison of Acid Blue Dyes and Related Compounds

Compound	C.I. Number	CAS Number	Chromophore Type	Molecular Weight (g/mol)	Key Applications	Stability (Light/Fastness)
C.I. Acid Blue 92	Acid Blue 92	3861-73-2	Anthraquinone	~625	Textiles, paper	Lightfastness: 8/10
C.I. Acid Blue 41	Acid Blue 41	2666-17-3	Azo	~617	Wool, nylon	Acid/alkali stable
C.I. Acid Blue 129	Acid Blue 129	6397-02-0	Triphenylmethane	~737	Specialty coatings	Moderate lightfastness
C.I. Direct Blue 78	Direct Blue 78	2503-73-3	Azo	1055.9	Cellulose fibers	High washfastness

Key Observations:

Chromophore Diversity: Anthraquinone-based dyes (e.g., C.I. Acid Blue 92) exhibit superior lightfastness due to stable conjugated systems but require complex synthesis . Azo-based dyes (e.g., C.I. Acid Blue 41) are cost-effective and versatile but may degrade under UV exposure . Triphenylmethane dyes (e.g., C.I. Acid Blue 129) provide bright hues but have lower environmental compatibility .

Molecular Weight and Solubility :

• Higher molecular weight dyes like C.I. Direct Blue 78 (1055.9 g/mol) show stronger affinity for cellulose but reduced solubility compared to smaller acid dyes (e.g., ~600 g/mol for C.I. Acid Blue 41) .

Application Specificity :

• Acid dyes excel in protein fibers, while direct dyes (e.g., Direct Blue 78) target cellulose. Mixing acid and basic dyes (e.g., C.I. Basic Orange 37 with Acid Blue 92) can create multi-tonal effects on synthetic fibers .

Performance in Decolorization and Environmental Impact

• Decolorization Efficiency : Acid dyes like C.I. Acid Red 66 (a structural analog) show 70–90% removal using Fe/C composites, highlighting challenges in wastewater treatment due to stable chromophores .
• Toxicity : Acid Blue 92 and similar dyes may require surfactants (e.g., hexadecyltrimethylammonium bromide) for micellar solubilization, posing risks to aquatic life if unregulated .

Chemical Analysis Challenges

Identifying acid dyes in articles involves advanced techniques like spectrophotometry and HPLC. However, ambiguous results may arise due to structural similarities among analogs (e.g., Acid Blue 41 vs. Acid Blue 45) .